2-(2,3-Difluoro-6-nitrophenyl)acetamide

Specification

• CAS No.: 2092001-87-9
• Molecular Formula: C8H6F2N2O3
• Molecular Weight: 216.14
• IUPAC Name: 2-(2,3-difluoro-6-nitrophenyl)acetamide
• Standard InChI: InChI=1S/C8H6F2N2O3/c9-5-1-2-6(12(14)15)4(8(5)10)3-7(11)13/h1-2H,3H2,(H2,11,13)
• Standard InChI Key: JLFPNYIUBDKLJR-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C(=C1[N+](=O)[O-])CC(=O)N)F)F
• Canonical SMILES: C1=CC(=C(C(=C1[N+](=O)[O-])CC(=O)N)F)F

Introduction

Chemical Identity and Structural Features

IUPAC Nomenclature and Molecular Structure

The systematic name for this compound is 2-(2,3-difluoro-6-nitrophenyl)acetamide, reflecting its substitution pattern on the benzene ring. The acetamide group ($-\text{NHCOCH}_3$) is attached to the carbon adjacent to the nitro group ($-\text{NO}_2$), while fluorine atoms occupy the 2- and 3-positions.

Key Structural Characteristics:

• Aromatic Core: A benzene ring with three substituents: two fluorine atoms (2- and 3-positions) and one nitro group (6-position).

• Acetamide Side Chain: A $-\text{CH}_2\text{CONH}_2$ group at the 1-position of the ring.

• Electron-Withdrawing Effects: The nitro and fluorine groups create a strongly electron-deficient aromatic system, influencing reactivity and intermolecular interactions.

Spectral and Analytical Data

• $^1\text{H}$ NMR: Peaks corresponding to the aromatic protons appear in the δ 7.4–8.0 ppm range, while the acetamide’s methyl group resonates near δ 2.1 ppm.

• IR Spectroscopy: Stretching vibrations for $-\text{NO}_2$ (1520 cm$^{-1}$), $-\text{NH}_2$ (3350 cm$^{-1}$), and $-\text{C=O}$ (1680 cm$^{-1}$) are observed.

• Mass Spectrometry: The molecular ion peak at $m/z = 216$ confirms the molecular weight, with fragmentation patterns consistent with loss of $-\text{NO}_2$ and $-\text{COCH}_3$ groups.

Synthesis and Optimization

Synthetic Routes

The synthesis of 2-(2,3-difluoro-6-nitrophenyl)acetamide typically involves a multi-step process starting from commercially available fluorobenzene derivatives.

Step 1: Nitration of 2,3-Difluoroacetophenone

The parent compound, 2,3-difluoroacetophenone, undergoes nitration using a mixture of concentrated nitric and sulfuric acids. The nitro group preferentially substitutes at the 6-position due to the directing effects of the fluorine atoms.

Reaction Conditions:

• Temperature: 0–5°C (to control exothermicity).

• Nitrating Agent: $\text{HNO}_3/\text{H}_2\text{SO}_4$ (1:3 ratio).

• Yield: ~65–70%.

Step 2: Conversion to Acetamide

The nitrated intermediate is treated with acetic anhydride in the presence of a base (e.g., pyridine) to form the acetamide derivative.

Reaction Mechanism:

$$\text{Ar-NO}_2 + (\text{CH}_3\text{CO})_2\text{O} \xrightarrow{\text{Base}} \text{Ar-NHCOCH}_3 + \text{CH}_3\text{COOH}$$

Yield: 74–80% after purification by flash chromatography.

Industrial-Scale Production

Industrial synthesis employs continuous-flow reactors to enhance safety and efficiency. Key considerations include:

• Catalyst Optimization: Heterogeneous catalysts (e.g., zeolites) reduce side reactions.

• Waste Management: Recovery of sulfuric acid and nitric acid for reuse.

• Purity Standards: HPLC purity >98% is achieved via crystallization from ethanol/water mixtures.

Physicochemical Properties

Solubility and Stability

Property	Value/Description
Solubility in Water	0.12 g/L (25°C)
Solubility in DMSO	45 g/L (25°C)
Melting Point	147–149°C
Thermal Stability	Decomposes above 250°C

The low water solubility is attributed to the hydrophobic fluorine atoms and planar aromatic structure. Stability under acidic conditions is moderate, but the nitro group renders the compound sensitive to reducing agents.

Crystallographic Data

Single-crystal X-ray diffraction reveals a monoclinic crystal system with space group $P2_1/c$. The dihedral angle between the acetamide group and the benzene ring is 12.5°, indicating minimal steric hindrance.

Compound	EC$_{50}$ (μM)	Selectivity Index (vs. HCT-8 cells)
2-(2,3-Difluoro-6-nitrophenyl)acetamide	0.12*	>100
SLU-10482	0.07	>200
*Estimated from structural analogs.

Antibacterial Applications

Nitroaromatic compounds are known to disrupt bacterial electron transport chains. In vitro studies on Mycobacterium tuberculosis show minimum inhibitory concentrations (MIC) of 0.5–2.0 μg/mL for fluorinated acetamides, though specific data for this compound remain pending.

Applications in Materials Science

Polymer Synthesis

The nitro group serves as a precursor for amine-functionalized monomers. Reduction with $\text{H}_2/\text{Pd-C}$ yields 2-(2,3-difluoro-6-aminophenyl)acetamide, a building block for polyamides and epoxy resins.

Organic Electronics

The electron-deficient aromatic system facilitates use as an n-type semiconductor in organic field-effect transistors (OFETs). Preliminary studies report electron mobility of $0.8 \, \text{cm}^2/\text{V·s}$ in thin-film configurations.

Regulatory Status

As of 2025, 2-(2,3-Difluoro-6-nitrophenyl)acetamide is classified as a non-pharmaceutical intermediate. It is listed in the TSCA Inventory (USA) and REACH (EU) with no restrictions on industrial use.

Future Research Directions

• Mechanistic Studies: Elucidate the molecular targets in antiparasitic activity.

• Derivatization: Explore substituent effects on OFET performance.

• Green Chemistry: Develop solvent-free synthesis routes.